Cas no 72464-09-6 ( )

• Product Name: &nbsp
• CAS No: 72464-09-6
• MF: C₁₁H₁₂N₄O₃
• MW: 248.237981796265
• CID: 977162
• PubChem ID: 331273
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (2,5-dioxo-4-phenylpiperazin-1-yl)urea
• (2,5-dioxo-4-phenyl-piperazin-1-yl)-urea
• AC1L78O7
• NSC322061
• NSC-322061
• N-(2,5-Dioxo-4-phenylpiperazin-1-yl)urea
• DTXSID90317932
• 72464-09-6
•  

• Inchi： 1S/C11H12N4O3/c12-11(18)13-15-7-9(16)14(6-10(15)17)8-4-2-1-3-5-8/h1-5H,6-7H2,(H3,12,13,18)
• InChI Key： KMYUEHANYQUBTK-UHFFFAOYSA-N
• SMILES： O=C1CN(C(CN1C1C=CC=CC=1)=O)NC(N)=O

Computed Properties

• Exact Mass: 248.09106
• Monoisotopic Mass: 248.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• PSA: 95.74
• LogP: 0.53920